Cas no 80018-30-0 (Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-)

• Product name: Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-
• CAS No: 80018-30-0
• MF: C₁₉H₂₁NOCl₂
• MW: 350.28214
• CID: 724071
• PubChem ID: 3061934

Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-
• 4-Chloro-2-((2-chlorophenyl)((3,3-dimethylbutyl)imino)methyl)phenol
• 80018-30-0
• Phenol, 4-chloro-2-((2-chlorophenyl)((3,3-dimethylbutyl)imino)methyl)-
• 2-((3,3-Dimethylbutyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol

• Inchi： InChI=1S/C19H21Cl2NO/c1-19(2,3)10-11-22-18(14-6-4-5-7-16(14)21)15-12-13(20)8-9-17(15)23/h4-9,12,23H,10-11H2,1-3H3
• InChI Key： UPTMKIUVGONEJZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)CCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 349.1000197g/mol
• Monoisotopic Mass: 349.1000197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 32.6Ų